3-(4-Chloro-1h-pyrazol-1-yl)-2-(isopropylamino)-2-methylpropanamide

• Molecular Formula: C10H17ClN4O
• Molecular Weight: 244.72 g/mol
• IUPAC Name: 3-(4-chloropyrazol-1-yl)-2-methyl-2-(propan-2-ylamino)propanamide
• InChI: InChI=1S/C10H17ClN4O/c1-7(2)14-10(3,9(12)16)6-15-5-8(11)4-13-15/h4-5,7,14H,6H2,1-3H3,(H2,12,16)
• InChI Key: IPWCJTHSSNEGCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(C)(CN1C=C(C=N1)Cl)C(=O)N

Description

3-(4-Chloro-1H-pyrazol-1-yl)-2-(isopropylamino)-2-methylpropanamide is a pyrazole-containing compound featuring a propanamide backbone substituted with a 4-chloro-pyrazol-1-yl group, an isopropylamino moiety, and a methyl group at the 2-position. Notably, its structural analogs (e.g., propanoic acid derivatives) have been discontinued from commercial catalogs, implying developmental challenges such as stability, synthesis complexity, or suboptimal pharmacokinetics .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(4-Chloro-1H-pyrazol-1-yl)-2-(isopropylamino)-2-methylpropanamide typically involves multiple steps, starting with the formation of the pyrazole ring. One common approach is the reaction of hydrazine with β-chloroethyl acrylate to form the pyrazole core, followed by subsequent functionalization. The isopropylamino group can be introduced through reductive amination of the corresponding ketone or aldehyde.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve large-scale reactions using continuous flow chemistry to ensure efficiency and safety. The use of catalysts and optimized reaction conditions can help achieve high yields and purity.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide can be used.

• Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are commonly employed.

• Substitution: Nucleophilic substitution reactions can be facilitated by using strong bases or nucleophiles.

Major Products Formed:

• Oxidation: Formation of carboxylic acids or ketones.

• Reduction: Production of amines or alcohols.

• Substitution: Introduction of various functional groups, leading to derivatives with different biological activities.

Scientific Research Applications

Chemistry: This compound is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: It has been studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research has explored its use in drug discovery, particularly in the treatment of diseases such as cancer and infectious diseases.

Industry: The compound is utilized in the production of various chemical products, including dyes, pigments, and polymers.

Mechanism of Action

The mechanism by which 3-(4-Chloro-1H-pyrazol-1-yl)-2-(isopropylamino)-2-methylpropanamide exerts its effects involves interaction with specific molecular targets and pathways. The pyrazole ring can bind to enzymes or receptors, leading to modulation of biological processes. The exact mechanism may vary depending on the specific application and target.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Differences

Key Analogs :

4-(4-Butyl-3,5-dimethyl-1H-pyrazol-1-yl)-N-[(4-chlorophenyl)carbamoyl]-3-pyridinesulfonamide ()

• Structure : Pyrazole (3,5-dimethyl, 4-butyl) linked to a pyridine-sulfonamide-carbamoyl hybrid.
• Key Differences :

• Sulfonamide and carbamoyl groups enhance hydrogen-bonding capacity compared to the simpler amide in the target compound.
• Bulky 4-butyl and 3,5-dimethyl substituents on pyrazole may hinder steric accessibility versus the 4-chloro substituent in the target .

Betaxolol Hydrochloride (–4) Structure: Propanolamine backbone with phenoxy and isopropylamino groups. Key Differences:

• Hydroxyl group (propanol) increases hydrophilicity versus the amide in the target compound.

Taselisib (GDC-0032) ()

• Structure : Complex imidazo-oxazepine fused with triazole and pyrazole rings.
• Key Differences :

• Polycyclic system enhances target specificity (e.g., PI3K inhibition) but increases synthetic complexity.
• The amide in Taselisib is part of a methylpropanamide side chain, similar to the target compound, but embedded in a larger pharmacophore .

Functional Group Impact :

• Amide vs. Carboxylic Acid: The target’s amide group (vs.
• Chloro Substituent : The 4-chloro group on pyrazole (electron-withdrawing) may enhance electrophilic reactivity compared to alkyl-substituted analogs (e.g., 4-butyl in ).

Physicochemical Properties

Compound Name	Molecular Formula	Melting Point (°C)	Key Functional Groups	Substituents	Solubility (Predicted)
Target Compound	C11H18ClN4O	Not reported	Pyrazole, amide, isopropylamino	4-Cl, 2-methyl	Moderate (amide)
4-(4-Butyl-3,5-dimethyl-1H-pyrazol-1-yl)-N-[(4-chlorophenyl)carbamoyl]-3-pyridinesulfonamide	C22H26ClN5O3S	138–142	Sulfonamide, carbamoyl, pyridine	4-butyl, 3,5-dimethyl, 4-Cl (phenyl)	Low (bulky substituents)
Betaxolol Hydrochloride	C18H29NO3·HCl	Not reported	Phenoxy, propanolamine, isopropylamino	Cyclopropylmethoxyethyl	High (ionizable HCl salt)
Taselisib	C30H34N8O3	Not reported	Imidazo-oxazepine, triazole, amide	Methylpropanamide	Low (polycyclic)